Cas no 2169569-35-9 (O-{3-fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: O-{3-fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 2169569-35-9
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 6300089
• PubChem ID: 162421531
• Update Time: 2025-07-19

O-{3-fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{3-fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• O-{[3-fluoro-4-(trifluoromethyl)phenyl]methyl}hydroxylamine
• EN300-1945734
• 2169569-35-9

• Inchi： 1S/C8H7F4NO/c9-7-3-5(4-14-13)1-2-6(7)8(10,11)12/h1-3H,4,13H2
• InChI Key： JSVFTFMSLHCGSR-UHFFFAOYSA-N
• SMILES： FC1C=C(CON)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{3-fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine

O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 2169569-35-9): A Comprehensive Overview

O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 2169569-35-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring and a trifluoromethyl group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The fluoro substitution on the benzene ring and the trifluoromethyl group are key functional groups that contribute to the compound's chemical and biological properties. These groups can influence the compound's reactivity, stability, and interactions with biological targets, making O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine an interesting subject for detailed study.

Recent research has focused on the potential of O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine as a building block in the synthesis of more complex molecules. Its hydroxylamine functionality can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are crucial for the synthesis of pharmaceuticals and other bioactive compounds.

In the context of medicinal chemistry, O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine has been explored for its potential as a lead compound in drug discovery. The presence of the fluoro and trifluoromethyl groups can enhance the lipophilicity and metabolic stability of the molecule, which are important factors in drug design. Additionally, these groups can modulate the binding affinity and selectivity of the compound towards specific biological targets, such as enzymes or receptors.

Several studies have reported on the biological activities of compounds derived from O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding highlights the potential of O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine as a scaffold for developing anti-cancer drugs.

Another area of interest is the use of O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine in the development of central nervous system (CNS) drugs. The unique combination of functional groups in this compound can influence its ability to cross the blood-brain barrier, which is essential for targeting neurological disorders. Research in this area is ongoing, with promising preliminary results suggesting that derivatives of O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions using fluorinated benzene derivatives and subsequent functional group manipulations to introduce the hydroxylamine moiety. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, which is crucial for its practical application in research and development.

In terms of safety and handling, O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine should be managed with standard laboratory precautions due to its chemical reactivity. Proper storage conditions, such as maintaining it in a cool, dry place away from strong oxidizers or acids, are recommended to ensure its stability and prevent degradation.

Overall, O-{3-Fluoro-4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 2169569-35-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an important subject for further investigation, with ongoing research likely to uncover new insights into its properties and utility.